molecular formula C9H7F3O2S B8439228 [3-Mercapto-5-(trifluoromethyl)phenyl]acetic acid

[3-Mercapto-5-(trifluoromethyl)phenyl]acetic acid

Cat. No.: B8439228
M. Wt: 236.21 g/mol
InChI Key: HNFOLDGIYFANCF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

[3-Mercapto-5-(trifluoromethyl)phenyl]acetic acid is a useful research compound. Its molecular formula is C9H7F3O2S and its molecular weight is 236.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H7F3O2S

Molecular Weight

236.21 g/mol

IUPAC Name

2-[3-sulfanyl-5-(trifluoromethyl)phenyl]acetic acid

InChI

InChI=1S/C9H7F3O2S/c10-9(11,12)6-1-5(3-8(13)14)2-7(15)4-6/h1-2,4,15H,3H2,(H,13,14)

InChI Key

HNFOLDGIYFANCF-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=C(C=C1C(F)(F)F)S)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The product from step (ii) (0.49 g) was dissolved in methanol (10 ml) and 2M NaOH (10 ml) and stirred at RT overnight. The mixture was diluted with 2M HCl, extracted with ethyl acetate, dried (MgSO4) and evaporated under reduced pressure to an solid (0.30 g)
Name
product
Quantity
0.49 g
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
10 mL
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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